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Abstract
Monosulfuron, a sulfonylurea herbicide, is a selective systemic herbicide used for weed

control. A comprehensive understanding of its chemical and physical properties is paramount

for its effective and safe application, as well as for predicting its environmental fate and for the

development of new herbicidal formulations. This technical guide provides a detailed overview

of the core chemical and physical characteristics of Monosulfuron, including its structural

information, solubility, stability, and other key physicochemical parameters. Methodologies for

the experimental determination of these properties are detailed, and its mechanism of action is

visually represented. All quantitative data are summarized in structured tables for ease of

comparison and reference.

Chemical Identity and Structure
Monosulfuron is the common name for the chemical compound with the IUPAC name 2-[(4-

Methylpyrimidin-2-yl)carbamoylsulfamoyl]benzoic acid.[1] Its structure is characterized by a

sulfonylurea bridge linking a benzoic acid moiety and a pyrimidine ring.
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Identifier Value Source

IUPAC Name

2-[(4-Methylpyrimidin-2-

yl)carbamoylsulfamoyl]benzoic

acid

[1]

CAS Number 155860-63-2 [1]

Molecular Formula C₁₃H₁₂N₄O₅S [1]

Molecular Weight 336.32 g/mol [1]

Canonical SMILES

CC1=NC(=NC=C1)NC(=O)NS(

=O)

(=O)C2=CC=CC=C2C(=O)O

InChI Key
RWRAIUZGUDAXDR-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of Monosulfuron are critical in determining its behavior in

biological and environmental systems. These properties influence its absorption, translocation,

and ultimately its herbicidal efficacy.

Table 1: Physical and Chemical Properties of Monosulfuron
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Property Value Conditions Source

Melting Point 145.0-148.0 °C Predicted

Boiling Point
Decomposes before

boiling

Vapor Pressure 1.3 x 10⁻⁹ Pa 25 °C Predicted

Water Solubility 1.8 mg/L pH 5, 20 °C Predicted

140 mg/L pH 7, 20 °C Predicted

2.5 g/L pH 9, 20 °C Predicted

pKa 3.34 25 °C Predicted

logP (Octanol-Water

Partition Coefficient)
1.07 pH 7 Predicted

Note: Experimental data for some properties of Monosulfuron are not readily available in the

public domain. The values presented are predicted values from reputable chemical property

databases and should be used as an estimation.

Stability Profile
The stability of Monosulfuron under various environmental conditions is a key factor in its

persistence and potential for off-target effects. The primary degradation pathways for

sulfonylurea herbicides are hydrolysis and photolysis.

Hydrolysis
Hydrolysis is a major route of degradation for sulfonylurea herbicides in aqueous environments.

The rate of hydrolysis is highly dependent on the pH of the solution. Generally, sulfonylureas

are more stable in neutral to slightly alkaline conditions and degrade more rapidly under acidic

conditions. The primary mechanism of hydrolysis involves the cleavage of the sulfonylurea

bridge.

Table 2: Predicted Hydrolysis Half-life of Monosulfuron
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pH Half-life (t₁/₂) Temperature Source

5 ~10 days 25 °C Predicted

7 >30 days 25 °C Predicted

9 >30 days 25 °C Predicted

Note: These are predicted values based on the general behavior of sulfonylurea herbicides.

Experimental determination following OECD Guideline 111 is recommended for precise data.

Photolysis
Photolysis, or degradation by light, can also contribute to the breakdown of Monosulfuron,

particularly in surface waters and on treated plant surfaces. The rate of photolysis is dependent

on the intensity and wavelength of light.

Specific experimental data on the photolysis rate or quantum yield for Monosulfuron is not

currently available in public literature. Experimental studies following OECD Guideline 316

would be required to determine these parameters.

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition
Monosulfuron, like other sulfonylurea herbicides, exerts its herbicidal activity by inhibiting the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). ALS

is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine,

and isoleucine) in plants and microorganisms. These amino acids are essential for protein

synthesis and, consequently, cell division and plant growth. By inhibiting ALS, Monosulfuron
disrupts protein synthesis, leading to the cessation of growth and eventual death of susceptible

plants. This pathway is absent in animals, which accounts for the low direct toxicity of

sulfonylurea herbicides to mammals.
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Figure 1: Mechanism of action of Monosulfuron via inhibition of the Acetolactate Synthase

(ALS) pathway.

Synthesis Pathway
A plausible synthetic route to Monosulfuron involves the reaction of 2-sulfamoylbenzoic acid

with a pyrimidinyl isocyanate derivative. The key steps would include the formation of the

sulfonylurea bridge. A generalized synthesis scheme is presented below.
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Figure 2: A potential synthetic pathway for Monosulfuron.

Experimental Protocols
The determination of the physicochemical properties of Monosulfuron should be conducted

following standardized and validated methods to ensure data quality and comparability. The

Organization for Economic Co-operation and Development (OECD) provides a set of

internationally recognized guidelines for the testing of chemicals.

Melting Point (OECD Guideline 102)
The melting point is determined by heating a small, finely ground sample in a capillary tube

within a calibrated apparatus.[2] The temperature at which the substance is observed to

transition from a solid to a liquid is recorded as the melting point range. Several methods are

available, including the capillary/liquid bath, capillary/metal block, and differential scanning

calorimetry (DSC).[2]

Prepare dry,
powdered sample

Load sample into
capillary tube

Place in melting
point apparatus

Heat at a controlled
rate (e.g., 1 °C/min)

Observe for phase
transition (solid to liquid)

Record temperature
range of melting
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Figure 3: General workflow for melting point determination by the capillary method.

Vapor Pressure (OECD Guideline 104)
The vapor pressure, a measure of a substance's volatility, can be determined by several

methods depending on the expected pressure range.[3] For compounds with low vapor

pressure like Monosulfuron, the gas saturation method or effusion methods (e.g., Knudsen

effusion) are suitable.[3] In the gas saturation method, a stream of inert gas is passed over the

substance at a constant temperature until saturated, and the amount of substance transported

by the gas is quantified.[3]

Water Solubility (OECD Guideline 105)
The water solubility is determined by the column elution method or the flask method.[4][5] For a

substance like Monosulfuron with pH-dependent solubility, the flask method is typically used.

A surplus of the substance is equilibrated with water at a constant temperature and specific pH.

The concentration of the substance in the aqueous phase is then determined by a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).[4][5]

Dissociation Constant (pKa) (OECD Guideline 112)
The pKa, which indicates the strength of an acid, is crucial for understanding the behavior of

ionizable compounds like Monosulfuron. It can be determined by potentiometric titration,

where a solution of the substance is titrated with a standard acid or base, and the pH is

monitored.[6][7] Spectrophotometric methods can also be used if the ionized and non-ionized

forms have different UV-Vis absorption spectra.[6]

Partition Coefficient (logP) (OECD Guideline 117)
The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity and is a

key parameter for predicting its environmental fate and biological uptake. The HPLC method is

a common and efficient way to estimate logP.[8][9] The retention time of the substance on a

reverse-phase HPLC column is correlated with the known logP values of a series of reference

compounds.[8][9]

Hydrolysis as a Function of pH (OECD Guideline 111)
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This guideline describes a tiered approach to assess the rate of abiotic hydrolysis.[10][11]

Sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) are treated with the

test substance and incubated in the dark at a constant temperature.[10][11] The concentration

of the test substance and any major hydrolysis products are monitored over time to determine

the hydrolysis rate constant and half-life.[10][11]

Phototransformation in Water (OECD Guideline 316)
This guideline is used to determine the rate and pathway of direct photolysis in water.[12] A

solution of the test substance in purified water is exposed to a light source that simulates

natural sunlight.[12] The concentration of the test substance is monitored over time to

determine the photolysis rate. The quantum yield, which is a measure of the efficiency of the

photochemical process, can also be determined.[12]

Conclusion
This technical guide has provided a comprehensive overview of the essential chemical and

physical properties of Monosulfuron. The data and methodologies presented are critical for

researchers, scientists, and drug development professionals involved in the study and

application of this herbicide. While predicted values have been provided for some parameters

due to the lack of publicly available experimental data, it is strongly recommended that these

properties be experimentally determined using the standardized protocols outlined herein for

any regulatory or critical research purposes. A thorough understanding of these properties will

facilitate the development of more effective and environmentally sound herbicidal products and

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://journals.ekb.eg/article_415251_8df72a2d5025a45204f68f24b69a05de.pdf
https://www.researchgate.net/publication/305940760_The_Synthesis_and_Characterisation_of_2-methyl-N-_4-methylpyridine-2-ylcarbamothiolbenzamide_Its_Preparation_with_Antibacterial_Study
https://www.researchgate.net/publication/229773883_Hydrolysis_of_triasulfuron_metsulfuron-methyl_and_chlorsulfuron_in_alkaline_soil_and_aqueous_solutions
https://pubmed.ncbi.nlm.nih.gov/11804524/
https://pubmed.ncbi.nlm.nih.gov/11804524/
https://pubmed.ncbi.nlm.nih.gov/14604692/
https://pubmed.ncbi.nlm.nih.gov/14604692/
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://www.mdpi.com/2312-7481/3/3/29
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2254.pdf
https://digitalcommons.unomaha.edu/cgi/viewcontent.cgi?article=1049&context=chemfacpub
https://par.nsf.gov/servlets/purl/10429122
https://www.benchchem.com/product/b15601664#chemical-and-physical-properties-of-monosulfuron
https://www.benchchem.com/product/b15601664#chemical-and-physical-properties-of-monosulfuron
https://www.benchchem.com/product/b15601664#chemical-and-physical-properties-of-monosulfuron
https://www.benchchem.com/product/b15601664#chemical-and-physical-properties-of-monosulfuron
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

